Cas no 1269293-66-4 (1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile)

1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile structure
1269293-66-4 structure
Product Name:1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
CAS No:1269293-66-4
MF:C10H7FN4
MW:202.187784433365
CID:2952667
PubChem ID:56956025
Update Time:2025-04-21

1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-氟-1-(4-氨基苯)-1H-吡唑-4-甲腈
    • 1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
    • 1269293-66-4
    • Inchi: 1S/C10H7FN4/c11-10-7(5-12)6-14-15(10)9-3-1-8(13)2-4-9/h1-4,6H,13H2
    • InChI Key: NLPHERXWBGUQQS-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=NN1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 202.06547440Da
  • Monoisotopic Mass: 202.06547440Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.6

1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile Related Literature

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